Cas no 2228372-67-4 (2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228372-67-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6187118
• PubChem ID: 165628790
• Update Time: 2025-06-14

2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid
• EN300-1764894
• 2228372-67-4

• Inchi： 1S/C12H16O4/c1-7-4-5-9(13)8(6-7)12(2,3)10(14)11(15)16/h4-6,10,13-14H,1-3H3,(H,15,16)
• InChI Key： GHUCIVILZMYWGC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C(=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid

Comprehensive Overview of 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid (CAS No. 2228372-67-4)

2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid (CAS No. 2228372-67-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, cosmetic formulations, and biochemical applications. This compound, characterized by its unique hydroxy and methyl functional groups, exhibits properties that make it a promising candidate for various industrial and scientific uses. Its molecular structure, which includes a butanoic acid backbone, contributes to its versatility in synthetic chemistry and material science.

In recent years, the demand for bioactive compounds like 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its potential as an intermediate in the synthesis of anti-inflammatory agents and antioxidants, aligning with the growing consumer focus on health and wellness. The compound's hydroxyl groups also make it a valuable building block for biodegradable polymers, a hot topic in environmental science.

The synthesis of 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Its CAS No. 2228372-67-4 serves as a critical identifier for regulatory compliance and safety assessments, ensuring its proper handling in laboratory and industrial settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity.

One of the most frequently asked questions about this compound revolves around its solubility and stability under different conditions. Studies indicate that 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid exhibits moderate solubility in polar solvents like ethanol and water, making it suitable for aqueous-based formulations. Its stability is influenced by factors such as pH levels and temperature, which are critical considerations for storage and application.

In the cosmetic industry, this compound is explored for its potential as a skin-conditioning agent due to its moisturizing properties and ability to enhance the efficacy of other active ingredients. With the rise of clean beauty trends, formulators are increasingly seeking natural-derived or synthetically benign alternatives, and 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid fits this niche. Its compatibility with peptides and vitamins further broadens its utility in anti-aging and dermatological products.

From an environmental perspective, the biodegradability of 2-hydroxy-3-(2-hydroxy-5-methylphenyl)-3-methylbutanoic acid is a key area of investigation. As industries shift toward eco-friendly solutions, compounds with minimal ecological impact are prioritized. Preliminary data suggest that this molecule undergoes aerobic degradation efficiently, reducing its environmental footprint—a feature highly valued in sustainable chemistry initiatives.

Future research directions for CAS No. 2228372-67-4 include exploring its role in drug delivery systems and nanotechnology. Its structural flexibility allows for modifications that could enhance bioavailability or target-specific interactions, addressing challenges in precision medicine. Collaborative efforts between academia and industry are expected to unlock further applications, solidifying its position as a compound of interest in modern science.